Cas no 1864636-60-1 ((2-Cyclobutoxyethyl)(2-methylbutyl)amine)

• Product Name: (2-Cyclobutoxyethyl)(2-methylbutyl)amine
• CAS No: 1864636-60-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6578464
• PubChem ID: 165452263
• Update Time: 2025-05-19

(2-Cyclobutoxyethyl)(2-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-740389
• (2-cyclobutoxyethyl)(2-methylbutyl)amine
• 1864636-60-1
• (2-Cyclobutoxyethyl)(2-methylbutyl)amine

• Inchi： 1S/C11H23NO/c1-3-10(2)9-12-7-8-13-11-5-4-6-11/h10-12H,3-9H2,1-2H3
• InChI Key： YILNMQMSSRRNEW-UHFFFAOYSA-N
• SMILES： O(CCNCC(C)CC)C1CCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on (2-Cyclobutoxyethyl)(2-methylbutyl)amine

Introduction to (2-Cyclobutoxyethyl)(2-methylbutyl)amine (CAS No. 1864636-60-1)

(2-Cyclobutoxyethyl)(2-methylbutyl)amine (CAS No. 1864636-60-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications in drug development and therapeutic interventions. The compound's structure consists of a cyclobutyl ring attached to an ethoxy group and a 2-methylbutyl amine moiety, which collectively contribute to its distinct chemical properties and biological activities.

The synthesis of (2-Cyclobutoxyethyl)(2-methylbutyl)amine involves several well-established organic chemistry techniques, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it more accessible for research and development purposes. The compound's stability under various conditions, such as temperature and pH, has been extensively studied, ensuring its reliability in both laboratory settings and industrial applications.

In the realm of medicinal chemistry, (2-Cyclobutoxyethyl)(2-methylbutyl)amine has shown promising results in preclinical studies. Its ability to interact with specific biological targets, such as receptors and enzymes, has been explored through a combination of in vitro and in vivo experiments. For instance, studies have demonstrated that the compound can modulate the activity of certain G protein-coupled receptors (GPCRs), which are key players in various physiological processes and disease states. This modulation can potentially lead to the development of new therapeutic agents for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

The pharmacokinetic properties of (2-Cyclobutoxyethyl)(2-methylbutyl)amine have also been investigated to understand its behavior within biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a potential drug candidate. Additionally, the compound's low toxicity and high selectivity for its target receptors make it an attractive candidate for further clinical evaluation.

In the context of drug discovery, (2-Cyclobutoxyethyl)(2-methylbutyl)amine has been used as a lead compound in structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can enhance the compound's potency and efficacy while minimizing adverse effects. Through iterative optimization processes, researchers have identified several analogs with improved pharmacological profiles, paving the way for the development of more effective therapeutic agents.

The potential applications of (2-Cyclobutoxyethyl)(2-methylbutyl)amine extend beyond traditional pharmaceuticals. In the field of chemical biology, the compound has been utilized as a tool to probe the function of specific proteins and pathways. By selectively modulating these targets, researchers can gain insights into complex biological processes and identify new therapeutic targets. This approach has led to significant advancements in our understanding of various diseases and has opened up new avenues for drug discovery.

Furthermore, the environmental impact of (2-Cyclobutoxyethyl)(2-methylbutyl)amine has been evaluated to ensure its safe use in both research and industrial settings. Studies have shown that the compound is biodegradable and does not persist in the environment, reducing concerns about long-term ecological effects. This environmental safety profile adds to its appeal as a sustainable chemical entity for various applications.

In conclusion, (2-Cyclobutoxyethyl)(2-methylbutyl)amine (CAS No. 1864636-60-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and environmental safety make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.